Cas no 41555-86-6 (2,7-Naphthalenedisulfonicacid,5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4))

• Product Name: 2,7-Naphthalenedisulfonicacid,5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)
• CAS No: 41555-86-6
• MF: C₂₉H₁₆ClN₇Na₄O₁₃S₄
• MW: 926.148523330688
• CID: 329834
• PubChem ID: 135571036
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)
• tetrasodium 5-[[4-chloro-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[(1-sulphonato-2-naphthyl)azo]naphthalene-2,7-disulphonate
• EINECS 255-436-6
• NS00056906
• Tetrasodium 5-((4-chloro-6-((4-sulphonatophenyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((1-sulphonato-2-naphthyl)azo)naphthalene-2,7-disulphonate
• 41555-86-6

• Inchi： 1S/C29H20ClN7O13S4.4Na/c30-27-33-28(31-16-6-8-17(9-7-16)51(39,40)41)35-29(34-27)32-21-13-18(52(42,43)44)11-15-12-22(53(45,46)47)24(25(38)23(15)21)37-36-20-10-5-14-3-1-2-4-19(14)26(20)54(48,49)50;;;;/h1-13,38H,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H2,31,32,33,34,35);;;;/q;4*+1/p-4/b37-36+;;;;
• InChI Key： CQYNHQJBIFPZPH-RTBGNPICSA-J
• SMILES： ClC1N=C(NC2C=CC(=CC=2)S(=O)(=O)[O-])N=C(N=1)NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1=CC=C2C=CC=CC2=C1S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 924.8968231g/mol
• Monoisotopic Mass: 924.8968231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 58
• Rotatable Bond Count: 6
• Complexity: 1750
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 370Ų